![molecular formula C9H16Cl2N4O B6216835 3-(2-aminoethyl)-1-[(pyridin-2-yl)methyl]urea dihydrochloride CAS No. 2742660-73-5](/img/new.no-structure.jpg)
3-(2-aminoethyl)-1-[(pyridin-2-yl)methyl]urea dihydrochloride
Overview
Description
3-(2-Aminoethyl)-1-[(pyridin-2-yl)methyl]urea dihydrochloride is a chemical compound with potential applications in various scientific fields, including chemistry, biology, medicine, and industry. This compound is characterized by its unique structure, which includes an aminoethyl group and a pyridin-2-ylmethyl group attached to a urea moiety.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-(2-aminoethyl)-1-[(pyridin-2-yl)methyl]urea dihydrochloride typically involves the reaction of 2-aminopyridine with ethylenediamine in the presence of urea. The reaction proceeds under controlled conditions, often requiring specific temperatures and pH levels to ensure the formation of the desired product.
Industrial Production Methods: In an industrial setting, the compound can be produced on a larger scale using similar synthetic routes. The process may involve the use of reactors and other equipment designed to handle larger volumes of reactants and products. Quality control measures are implemented to ensure the purity and consistency of the final product.
Chemical Reactions Analysis
Types of Reactions: 3-(2-Aminoethyl)-1-[(pyridin-2-yl)methyl]urea dihydrochloride can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.
Substitution: Nucleophilic substitution reactions can be carried out using reagents like alkyl halides.
Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives, while reduction reactions can produce reduced forms of the compound.
Scientific Research Applications
Chemistry: In chemistry, 3-(2-aminoethyl)-1-[(pyridin-2-yl)methyl]urea dihydrochloride can be used as a building block for the synthesis of more complex molecules. Its reactivity and functional groups make it a valuable intermediate in organic synthesis.
Biology: In biological research, the compound may be used to study its interactions with biological molecules and pathways. It can serve as a tool to investigate the effects of similar compounds on cellular processes.
Medicine: The compound has potential applications in the development of pharmaceuticals. Its unique structure may be exploited to create new drugs with specific therapeutic properties.
Industry: In industry, this compound can be used in the production of various chemical products, including coatings, adhesives, and other materials.
Mechanism of Action
The mechanism by which 3-(2-aminoethyl)-1-[(pyridin-2-yl)methyl]urea dihydrochloride exerts its effects involves its interaction with molecular targets and pathways. The compound may bind to specific receptors or enzymes, leading to biological responses. The exact mechanism depends on the context in which the compound is used.
Comparison with Similar Compounds
3-(2-Aminoethyl)indole: A compound with a similar structure but different functional groups.
2-Aminopyridine: A simpler compound lacking the urea moiety.
Ethylenediamine: A compound with two amino groups but no pyridine ring.
Uniqueness: 3-(2-Aminoethyl)-1-[(pyridin-2-yl)methyl]urea dihydrochloride is unique due to its combination of an aminoethyl group and a pyridin-2-ylmethyl group attached to a urea moiety
Properties
CAS No. |
2742660-73-5 |
|---|---|
Molecular Formula |
C9H16Cl2N4O |
Molecular Weight |
267.2 |
Purity |
95 |
Origin of Product |
United States |
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